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Compound of Interest

Compound Name: 4-Hydroxypentanal

Cat. No.: B3052742 Get Quote

A Comparative Guide to the Reactivity of 4-Hydroxypentanal and 5-Hydroxypentanal

Introduction
4-Hydroxypentanal and 5-hydroxypentanal are bifunctional organic molecules, possessing

both an aldehyde and a hydroxyl group.[1][2] Their structural similarity, differing only in the

position of the hydroxyl group, leads to significant differences in their chemical reactivity,

particularly in their propensity for intramolecular cyclization. This guide provides a detailed

comparison of their reactivity, supported by experimental data and protocols, to aid

researchers, scientists, and drug development professionals in understanding and utilizing

these compounds.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-hydroxypentanal and 5-

hydroxypentanal is presented below.
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Property 4-Hydroxypentanal 5-Hydroxypentanal

Molecular Formula C5H10O2[2][3][4][5] C5H10O2[1][6][7][8]

Molecular Weight 102.13 g/mol [3][5][8] 102.13 g/mol [1][7][8]

Boiling Point 193.6 °C at 760 mmHg[3] 115-122 °C at 15 mmHg[6]

Density 0.961 g/cm³[3] 1.055 g/mL[6]

IUPAC Name 4-hydroxypentanal[5] 5-hydroxypentanal[7]

CAS Number 44601-24-3[2][3][4][5][9] 4221-03-8[1][6][7][8][10]

Reactivity Comparison
The primary difference in the reactivity of 4-hydroxypentanal and 5-hydroxypentanal stems

from the position of the hydroxyl group relative to the aldehyde, which dictates the

thermodynamics of intramolecular hemiacetal formation.

Intramolecular Cyclization: Hemiacetal Formation
Both compounds exist in equilibrium with their cyclic hemiacetal forms. This intramolecular

reaction is a defining characteristic of their chemical behavior.[2][11]

4-Hydroxypentanal undergoes intramolecular cyclization to form a five-membered cyclic

hemiacetal (2-methyltetrahydrofuran-2-ol).[2]

5-Hydroxypentanal cyclizes to form a six-membered cyclic hemiacetal (tetrahydropyran-2-ol).

[11][12]

Generally, six-membered rings are thermodynamically more stable than five-membered rings

due to lower angle and torsional strain.[13][14][15] Consequently, 5-hydroxypentanal exists

predominantly in its more stable six-membered cyclic hemiacetal form in solution.[11][16] While

4-hydroxypentanal also forms a cyclic structure, the equilibrium may not favor the cyclic form

as strongly as in the case of 5-hydroxypentanal.
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4-Hydroxypentanal Cyclization

4-Hydroxypentanal (Linear) 2-Methyltetrahydrofuran-2-ol (5-Membered Ring)

Intramolecular
Cyclization

5-Hydroxypentanal Cyclization

5-Hydroxypentanal (Linear) Tetrahydropyran-2-ol (6-Membered Ring)

Intramolecular
Cyclization
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Synthesis of 5-Hydroxypentanal

Start: 2,3-Dihydropyran
+ Acidified Water

Stir until homogeneous
(~5-10 min)

Continue stirring
(20 min)

Neutralize with NaOH

Continuous Ether Extraction
(~16 hours)

Remove Ether
(Reduced Pressure)

Vacuum Distillation

Product: 5-Hydroxypentanal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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